Cas no 1344844-14-9 (1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one
• CAS No: 1344844-14-9
• MF: C₁₁H₁₀Cl₂O₂
• MW: 245.101901531219
• CID: 5217726
• PubChem ID: 63709893
• Update Time: 2025-10-30

1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,5-dichlorophenyl)-3-ethoxy-
• 1-(2,5-Dichlorophenyl)-3-ethoxyprop-2-en-1-one
• 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one

• Inchi： 1S/C11H10Cl2O2/c1-2-15-6-5-11(14)9-7-8(12)3-4-10(9)13/h3-7H,2H2,1H3
• InChI Key： LHUILCLXUBNEDV-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1Cl)(=O)C=COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one

Compound CAS No. 1344844-14-9: 1-(2,5-Dichlorophenyl)-3-Ethoxyprop-2-en-1-one

The compound 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one, identified by the CAS number 1344844-14-9, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of alpha,beta-unsaturated ketones, which are known for their unique chemical properties and reactivity. The molecule consists of a dichlorophenyl group attached to a propenone backbone, with an ethoxy substituent at the gamma position. This structure imparts the compound with both electronic and steric properties that make it valuable in synthetic chemistry and material science.

Recent studies have highlighted the potential of 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a monomer in the synthesis of high-performance polymers, where its alpha,beta-unsaturated ketone functionality serves as a reactive site for polymerization reactions. The dichlorophenyl group contributes to the thermal stability and mechanical properties of the resulting polymers, making them suitable for applications in aerospace and electronics.

In addition to its role in polymer synthesis, this compound has shown promise in medicinal chemistry. The ethoxy group at the gamma position enhances the compound's solubility and bioavailability, making it a potential candidate for drug delivery systems. Recent experiments have demonstrated its ability to act as a prodrug carrier, releasing active pharmaceutical ingredients in a controlled manner within the body. This property is particularly advantageous in targeted drug delivery systems, where precise control over drug release is critical.

The synthesis of 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one involves a multi-step process that combines principles from organic synthesis and catalysis. One of the most efficient methods reported in recent literature involves the Claisen condensation reaction between a dichlorobenzaldehyde derivative and an ethoxyacetic acid ester under catalytic conditions. This method not only ensures high yield but also maintains the stereochemical integrity of the product, which is crucial for its intended applications.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the alpha,beta-unsaturated ketone moiety exhibits significant conjugation, which enhances its reactivity towards nucleophilic additions and cycloaddition reactions. These findings have been instrumental in designing new synthetic pathways for complex organic molecules.

In terms of environmental impact, studies have shown that 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one is biodegradable under specific conditions, reducing its ecological footprint compared to traditional synthetic compounds. This characteristic aligns with current trends towards sustainable chemistry and green manufacturing practices.

The versatility of this compound is further underscored by its application in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its use as a herbicide precursor. Field trials have demonstrated its effectiveness in controlling invasive plant species without causing significant harm to non-target organisms.

In conclusion, CAS No. 1344844-14-9, or 1-(2,5-dichlorophenyl)-3-ethoxyprop-2-en-1-one, stands out as a multifaceted compound with applications spanning polymer science, medicinal chemistry, agrochemicals, and sustainable manufacturing. Its unique chemical properties and reactivity continue to drive innovative research across various disciplines.